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Compound of Interest

Compound Name: Chromium iron oxide

Cat. No.: B3365173 Get Quote

Essential Safety and Handling Guide for Chromium
Iron Oxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Chromium iron oxide in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

handling of this chemical.

Hazard Identification and Health Effects
Chromium iron oxide is a dusty powder that can pose health risks upon exposure. While

generally considered to have low toxicity, it is crucial to handle it with care to minimize potential

health effects.

Inhalation: Frequent or prolonged inhalation of dust may increase the risk of developing lung

diseases.[1] High concentrations of dust can lead to respiratory irritation, coughing, and

wheezing.[2][3][4]

Skin Contact: The substance may cause slight skin irritation.[1] Some chromium compounds

can cause an allergic skin reaction or sensitization dermatitis with prolonged contact.[2][5]

Eye Contact: Direct contact with the powder can cause irritation, characterized by redness

and watering.[1][2]
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Ingestion: While accidental ingestion of small quantities is not expected to cause harmful

effects, it should be avoided.[1]

The International Agency for Research on Cancer (IARC) has concluded that there is

inadequate evidence for the carcinogenicity of Chromium (III) compounds in humans.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6] If there is a risk

of splashing, a face shield should also be used.

Skin Protection: Chemically resistant gloves are required.[2] Wear impervious and flame-

resistant clothing or a lab coat to prevent skin contact.[6]

Respiratory Protection: If dust is generated or if exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator.[7] For environments where dust is present, a full-face

respirator may be necessary.[6] A P3 filter is recommended for protection against fine

particles.[8]

Quantitative Exposure Limits
Adherence to occupational exposure limits is critical for ensuring personnel safety.

Parameter Limit Agency Notes

Chromium (III) Oxide

(8-hour TWA)
0.5 mg/m³ ACGIH

Long-term exposure

limit.[1]

Nuisance Particulates

(8-hour TWA)
10 mg/m³ (Total Dust) OSHA

To be followed in the

absence of a specific

product limit.[1]

Nuisance Particulates

(8-hour TWA)

5 mg/m³ (Respirable

Dust)
OSHA

To be followed in the

absence of a specific

product limit.[1]
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TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists; OSHA: Occupational Safety and Health Administration.

Operational Plan
A systematic approach to handling Chromium iron oxide is essential to minimize risks.

Pre-Handling Preparations
Training: Ensure all personnel are trained on the hazards and safe handling procedures for

Chromium iron oxide.[9]

Area Preparation: Designate a specific, well-ventilated area for handling, preferably a

chemical fume hood.[2]

PPE Check: Verify that all required PPE is available, in good condition, and correctly worn.

Emergency Equipment: Confirm that an eye wash station and safety shower are accessible

and operational.[9]

Step-by-Step Handling Procedure
Minimize Dust: Handle the material carefully to avoid generating dust.[1]

Weighing and Transfer: Conduct weighing and transfers within a fume hood or ventilated

enclosure. Use non-sparking tools.[6]

Container Management: Keep the container tightly closed when not in use.[2][10]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[1][2] Do not eat, drink, or smoke in the handling area.[9]

Decontamination: Clean the work area using a HEPA-filtered vacuum or by wet wiping to

prevent dust accumulation.[11]

Storage Plan
Store containers in a cool, dry, and well-ventilated location.[2][12]
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Keep containers tightly closed and properly labeled.[2][10]

Store away from incompatible materials such as strong oxidizing agents, peroxides, and

certain metals like aluminum.[1][9]

Do not store at temperatures exceeding 55°C (130°F).[1]

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult or symptoms like

coughing develop, seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin with plenty

of soap and water for at least 5-15 minutes.[2][7] If irritation or a rash occurs, get medical

advice.[2]

Eye Contact: Immediately flush the eyes with gently running water for at least 15 minutes,

holding the eyelids open.[2][7] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting. If the person is

conscious, give small quantities of water to drink. Get medical attention if symptoms occur.[1]

Spill Cleanup Protocol
Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains or waterways.[1]

Cleanup: For small spills, carefully sweep or vacuum the material, minimizing dust

generation.[2] Use a HEPA-filtered vacuum for cleanup.[11] Place the collected material into

a suitable, sealed container for disposal.[1]

Decontaminate: After the material is collected, flush the contaminated area with water.[1]
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Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Collection: Collect waste Chromium iron oxide and any contaminated materials

(e.g., gloves, wipes) in a clearly labeled, sealed container.[1]

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility.[9][11] Do not dispose of it in regular trash or down the drain.[7] It may be

necessary to classify and dispose of Chromium iron oxide as hazardous waste.[9]
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Emergency Path

1. Preparation

2. Don PPE
(Goggles, Gloves, Lab Coat, Respirator)

3. Handling
(In Fume Hood, Minimize Dust)

4. Storage
(Cool, Dry, Sealed)

5. Post-Handling Cleanup
(Decontaminate Area, Wash Hands)

Spill Occurs

6. Doff PPE

7. Waste Disposal
(Sealed Container, Hazardous Waste)

Emergency Cleanup Protocol

Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chromium iron oxide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3365173?utm_src=pdf-body-img
https://www.benchchem.com/product/b3365173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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